6-Bromo-8-methoxy-[1,2,4]triazolo[4,3-a]pyrazine

• IUPAC Name: 6-bromo-8-methoxy-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C6H5BrN4O/c1-12-6-5-10-8-3-11(5)2-4(7)9-6/h2-3H,1H3
• InChI Key: HDUURDGZJJWSFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=CN2C1=NN=C2)Br
• Molecular Formula: C6H5BrN4O
• DSSTOX Substance ID: DTXSID301240939
• Molecular Weight: 229.03 g/mol
• CAS RN: 1350885-67-4

Description

“6-Bromo-8-methoxy-[1,2,4]triazolo[4,3-a]pyrazine” is a chemical compound with the molecular formula C6H5BrN4O. It has a molecular weight of 229.04. It is a solid substance.

Molecular Structure Analysis

The InChI code for “6-Bromo-8-methoxy-[1,2,4]triazolo[4,3-a]pyrazine” is 1S/C6H5BrN4O/c1-12-6-5-10-8-3-11(5)2-4(7)9-6/h2-3H,1H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“6-Bromo-8-methoxy-[1,2,4]triazolo[4,3-a]pyrazine” is a solid substance. It should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

A study by Salem et al. (2016) described the synthesis of novel mono-, bis-, and poly{6-(1H-pyrazol-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazines} by reacting 2-bromo-1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone with aminotriazolethiol or by reacting 6-pyrazolyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-3-thiol with di- and poly(bromo) compounds, illustrating the versatility of bromo-triazolo-pyrazine derivatives in synthesizing complex heterocyclic structures with potential applications in various fields of chemistry and pharmacy Salem, M. E., Darweesh, A. F., Farag, A., & Elwahy, A. (2016). Tetrahedron, 72, 712-719.

Potential for Biological Applications

Fedotov et al. (2022) emphasized the strategic role of pyrazole and 1,2,4-triazole derivatives in modern medicine and pharmacy, noting their significant pharmacological potential. The synthesis of 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles demonstrated the possibility of influencing the formation of certain types of activity through the introduction of triazole and pyrazole fragments, suggesting that bromo-triazolo-pyrazine derivatives could be utilized to develop compounds with diverse biological activities Fedotov, S., Hotsulia, A. S., & Panasenko, O. (2022). Current issues in pharmacy and medicine: science and practice.

Intermediate in Synthesis of Biologically Active Compounds

Zhang et al. (2019) reported the synthesis of 8-(2-fluoro-4-nitrophenoxy)-[1,2,4] triazolo [4,3-a] pyrazine, an important intermediate in the synthesis of many biologically active compounds. This highlights the utility of bromo-triazolo-pyrazine derivatives as intermediates in the production of potential pharmaceuticals, further underscoring their importance in scientific research and drug development Zhang, Q., Liu, X., Zhang, B., Tan, L., & Zheng, P. (2019). IOP Conference Series: Earth and Environmental Science, 252.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

Approaches toward medicinal chemistry relevant building blocks based on [1,2,4]triazolo[4,3-a]pyrazine platform have been elaborated. These methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents.